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Introduction:

Dizocilpine, commonly known as MK-801, is a potent and selective non-competitive antagonist

of the N-methyl-D-aspartate (NMDA) receptor. Glutamate, the brain's primary excitatory

neurotransmitter, activates NMDA receptors, which are crucial for synaptic plasticity, learning,

and memory. MK-801 acts by binding inside the receptor's ion channel, physically blocking the

influx of ions like calcium (Ca²⁺) and preventing neuronal depolarization.[1] This mechanism of

action makes MK-801 an invaluable pharmacological tool in preclinical research to model a

variety of neuropsychiatric and cognitive disorders, including schizophrenia and psychosis.[2]

[3] The intraperitoneal (IP) route of administration is frequently employed for systemic delivery

in mice due to its relative ease and rapid absorption. These application notes provide detailed

protocols for the IP injection of MK-801 in mice, summarize key quantitative data from relevant

studies, and illustrate the associated signaling pathway and experimental workflow.

Data Presentation
The behavioral effects of MK-801 in mice are highly dose-dependent. The following tables

summarize quantitative data on pharmacokinetics and dose-dependent behavioral outcomes
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following a single intraperitoneal injection.

Table 1: Pharmacokinetic Parameters of MK-801 (0.1 mg/kg, i.p.) in Mice

Parameter Brain Tissue Blood Plasma

Tmax (Time to Peak

Concentration)
30 minutes 30 minutes

Cmax (Peak Concentration) ~5 ng/mL ~7.5 ng/mL

Concentration at 120 min ~2 ng/mL ~2.5 ng/mL

Concentration at 240 min Undetectable Undetectable

Data derived from studies in male ICR mice.[4][5]

Table 2: Dose-Dependent Behavioral Effects of Acute MK-801 IP Injection in Mice
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Dose (mg/kg) Behavioral Test Key Observations Mouse Strain

0.01 - 0.1 Object Recognition

Impaired long-term

recognition memory,

though this may be

state-dependent.[6]

Not Specified

0.05 Y-Maze

Significantly

diminished

spontaneous

alternation, indicating

impaired spatial

working memory.[7]

C57BL/6J

0.1 Y-Maze

Diminished

spontaneous

alternation.[2]

CD-1

0.1 - 0.5 Locomotor Activity

Dose-dependent

increase in

coordinated locomotor

activity.[8]

NMRI

0.12
Locomotor Activity /

Social Interaction

Resulted in

hyperlocomotion and

social deficits.[2]

CD-1

0.15 Locomotor Activity
Increased locomotor

activity.[2]
CD-1

0.2
Self-Grooming /

Rotational Behavior

Decreased self-

grooming; induced a

significant increase in

rotational behavior.[2]

[9]

CD-1 / C57BL/6

0.3 Self-Grooming
Decreased self-

grooming.[2]
CD-1

> 0.5 Motor Syndrome Produced a typical

motor syndrome

NMRI
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characterized by head

weaving, body rolling,

and ataxia.[8]

0.6 (chronic)
Locomotor Activity /

Social Interaction

Daily injection for 2

weeks increased

locomotion and

decreased social

interaction time.[3]

C57BL/6

1.0 (chronic)
Prepulse Inhibition

(PPI)

Disrupted PPI after 28

days of daily

treatment, indicating

sensorimotor gating

deficits.[10]

Not Specified

10.0 Neurotoxicity

Caused irreversible

degeneration of a

small number of

posterior

cingulate/retrosplenial

cortical neurons.[11]

ICR

Experimental Protocols
Protocol 1: Preparation of MK-801 Solution for Injection
This protocol details the preparation of (+)-MK-801 hydrogen maleate for intraperitoneal

injection in mice.

Materials:

(+)-MK-801 hydrogen maleate powder (e.g., from Sigma-Aldrich)[2][12]

Sterile 0.9% sodium chloride (NaCl) solution (saline)[2][12]

Sterile vials

Vortex mixer
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Sterile filter (0.22 µm) and syringe for sterilization

Procedure:

Calculate Required Amount: Determine the total volume of MK-801 solution needed based

on the number of animals, their average weight, the desired dose, and the injection volume

(typically 10 mL/kg of body weight).[2][6]

Example Calculation: For a 25g mouse receiving a 0.1 mg/kg dose at an injection volume

of 10 mL/kg:

Dose per mouse = 0.1 mg/kg * 0.025 kg = 0.0025 mg

Injection volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL

Required concentration = 0.0025 mg / 0.25 mL = 0.01 mg/mL

Weighing: Under sterile conditions, accurately weigh the required amount of (+)-MK-801

hydrogen maleate powder and transfer it to a sterile vial.

Dissolving: Add the calculated volume of sterile 0.9% saline to the vial.[2][12]

Mixing: Vortex the solution thoroughly until the MK-801 powder is completely dissolved. The

solution should be clear and free of particulates.

Sterilization (Optional but Recommended): For maximum sterility, filter the final solution

through a 0.22 µm syringe filter into a new sterile vial.

Storage: Store the prepared solution appropriately. For short-term use, refrigeration may be

suitable. For longer-term storage, consult the manufacturer's guidelines; aliquoting and

freezing might be necessary.

Protocol 2: Intraperitoneal (IP) Injection Procedure in
Mice
This protocol describes the standard procedure for administering the prepared MK-801 solution

via IP injection.
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Materials:

Prepared and sterile MK-801 solution

Appropriately sized sterile syringe (e.g., 1 mL) and needle (e.g., 27-30 gauge)

70% ethanol and gauze

Animal scale

Procedure:

Animal Handling and Weighing: Weigh the mouse immediately before injection to ensure

accurate dosing.

Restraint: Securely restrain the mouse. One common method is to hold the mouse by the

scruff of the neck to immobilize the head and body, then secure the tail with the little finger of

the same hand. Turn the mouse so its abdomen is facing upwards, tilting the head slightly

downwards. This position causes the abdominal organs to shift forward, creating a safer

injection space.[1]

Site Identification: Identify the injection site in the lower right or left quadrant of the abdomen,

avoiding the midline to prevent puncturing the bladder or cecum.[1]

Injection:

Clean the injection site with a 70% ethanol wipe.

Insert the needle, bevel up, at approximately a 30-45 degree angle into the abdominal

cavity. The needle should penetrate the skin and the abdominal wall.

Gently aspirate by pulling back slightly on the syringe plunger. If blood or yellowish fluid

(urine) appears, withdraw the needle and reinject at a different site with a new sterile

needle.

Administration: Once confident the needle is correctly placed within the peritoneal cavity,

inject the solution smoothly and steadily.
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Withdrawal & Monitoring: Withdraw the needle and return the animal to its home cage or a

designated observation cage. Monitor the animal for any immediate adverse reactions.

Behavioral testing is typically initiated 30 minutes post-injection to coincide with peak brain

concentrations of the drug.[2][6][12]

Mandatory Visualization
Signaling Pathway
// Edges Glutamate -> NMDA_R [label=" Binds", color="#5F6368"]; Glycine -> NMDA_R

[label=" Binds", color="#5F6368"]; NMDA_R -> Ca_Influx [label=" Opens to allow",

color="#34A853"]; Ca_Influx -> Downstream [label=" Activates", color="#34A853"];

Downstream -> Plasticity [label=" Modulates", color="#34A853"]; MK801 -> NMDA_R [label="

Blocks Channel Pore\n(Use-Dependent)", color="#EA4335", style=bold, arrowhead=tee]; } dot

Caption: Mechanism of MK-801 action on the NMDA receptor signaling pathway.

Experimental Workflow
// Workflow Edges A1 -> A2 -> A3 -> B1; B1 -> B2 -> B3 -> B4; B4 -> C1 -> C2 -> C3; } dot

Caption: General experimental workflow for MK-801 induced behavioral studies in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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